Cas no 3515-18-2 (1-(5-Thiophen-2-ylthiophen-2-yl)ethanone)

1-(5-Thiophen-2-ylthiophen-2-yl)ethanone is a specialized organic compound featuring a bithiophene core functionalized with an acetyl group. Its conjugated structure and electron-rich thiophene rings make it a valuable intermediate in the synthesis of advanced materials, particularly in organic electronics and optoelectronics. The compound’s rigid, planar architecture enhances π-electron delocalization, contributing to improved charge transport properties in conductive polymers and small-molecule semiconductors. Its reactive ketone group allows for further functionalization, enabling tailored modifications for specific applications. This compound is particularly useful in the development of organic field-effect transistors (OFETs), organic photovoltaics (OPVs), and light-emitting diodes (OLEDs) due to its favorable electronic and structural characteristics.
1-(5-Thiophen-2-ylthiophen-2-yl)ethanone structure
3515-18-2 structure
Product Name:1-(5-Thiophen-2-ylthiophen-2-yl)ethanone
CAS No:3515-18-2
MF:C10H8OS2
MW:208.299920082092
CID:318502
PubChem ID:606422
Update Time:2025-06-08

1-(5-Thiophen-2-ylthiophen-2-yl)ethanone Chemical and Physical Properties

Names and Identifiers

    • 1-(5-Thiophen-2-ylthiophen-2-yl)ethanone
    • 5-ACETYL-2,2'-BITHIENYL
    • 1-(2,2'-Bithiophen-5-yl)ethanone
    • 1-(2,2'-bithiophenyl-5-yl)ethanone
    • 1-(2,2'-dithiophene-5-yl)ethanone
    • 2-acetyl-5-(2-thienyl)thiophene
    • 2-acetyl-5-(thien-2-yl)thiophene
    • 5-(2,2'-bithienyl) methyl ketone
    • 5-Acetyl-2,2‘-bithienyl
    • 5-acetyl-2,2'-bithiophene
    • AC-4937
    • SCHEMBL4319368
    • 1-[5-(thiophen-2-yl)thiophen-2-yl]ethan-1-one
    • 1-(5-thiophen-2-yl-2-thiophenyl)ethanone
    • 2-Acetylthiophene, 5-(2-thienyl)-
    • SR-01000515762-1
    • MFCD00464659
    • A822611
    • HMS2699O24
    • GEO-00022
    • cid_606422
    • CHEMBL1345360
    • HMS562B22
    • 1-([2,2'-Bithiophen]-5-yl)ethan-1-one
    • 3515-18-2
    • BDBM54022
    • DTXSID40345689
    • CS-0272088
    • 5-Acetyl-2,2-bithienyl
    • 1-[2,2']Bithiophenyl-5-yl-ethanone
    • MLS001049123
    • SMR000212805
    • 1-{[2,2'-bithiophen]-5-yl}ethan-1-one
    • AKOS001027923
    • FS-5378
    • 1-[5-(2-thienyl)-2-thienyl]ethanone
    • 1-([2,2'-Bithiophen]-5-yl)ethanone
    • Maybridge1_007260
    • EN300-745521
    • Z56822458
    • FT-0619923
    • SR-01000515762
    • W-200319
    • BRD-K79105882-001-10-0
    • 5acetyl-2,2'-bithiophene
    • SEW 02215
    • MDL: MFCD00464659
    • Inchi: 1S/C10H8OS2/c1-7(11)8-4-5-10(13-8)9-3-2-6-12-9/h2-6H,1H3
    • InChI Key: GKGAOTYPISAEEK-UHFFFAOYSA-N
    • SMILES: S1C(C(C)=O)=CC=C1C1=CC=CS1

Computed Properties

  • Exact Mass: 208.00200
  • Monoisotopic Mass: 208.002
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 205
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 3
  • Topological Polar Surface Area: 73.6A^2

Experimental Properties

  • Color/Form: Yellow or yellowish green powder
  • Density: 1.260±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 114-115 ºC
  • Boiling Point: 363.4°Cat760mmHg
  • Flash Point: 173.6°C
  • Refractive Index: 1.614
  • Solubility: Almost insoluble (0.044 g/l) (25 º C),
  • PSA: 73.55000
  • LogP: 3.67920
  • Solubility: Not determined

1-(5-Thiophen-2-ylthiophen-2-yl)ethanone Security Information

  • Hazard Category Code: 36/37/38-20/21/22
  • Safety Instruction: 36/37/39-26-22
  • Hazardous Material Identification: Xn
  • Safety Term:S24/25
  • Risk Phrases:R36/37/38
  • Storage Condition:Cold storage (+4 ° C)

1-(5-Thiophen-2-ylthiophen-2-yl)ethanone Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-(5-Thiophen-2-ylthiophen-2-yl)ethanone Pricemore >>

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1-(5-Thiophen-2-ylthiophen-2-yl)ethanone Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
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(CAS:3515-18-2)5-乙酰基-2,2-双噻吩
Order Number:LE2448591
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:38
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Email:18501500038@163.com
Suzhou Senfeida Chemical Co., Ltd
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(CAS:3515-18-2)5-ACETYL-2,2'-BITHIENYL
Order Number:sfd5345
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:33
Price ($):discuss personally
Email:sales2@senfeida.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:3515-18-2)1-(5-Thiophen-2-ylthiophen-2-yl)ethanone
Order Number:A822611
Stock Status:in Stock
Quantity:10g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:09
Price ($):1184.0
Email:sales@amadischem.com

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Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:3515-18-2)5-乙酰基-2,2-双噻吩
LE2448591
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
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Suzhou Senfeida Chemical Co., Ltd
(CAS:3515-18-2)5-ACETYL-2,2'-BITHIENYL
sfd5345
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
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